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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical properties of benzonitrile, a

versatile aromatic organic compound. The information is presented in a clear and structured

format, including tabulated quantitative data, detailed experimental protocols for property

determination, and visualizations of relevant metabolic pathways to support research and

development activities.

Physical and Chemical Properties of Benzonitrile
Benzonitrile (C₆H₅CN), also known as cyanobenzene or phenyl cyanide, is a colorless liquid

with a characteristic almond-like odor. It is a widely used solvent and a key intermediate in the

synthesis of various chemicals, including pharmaceuticals, dyes, and rubber.[1]

Quantitative Data Summary
The key physical properties of benzonitrile are summarized in the tables below for easy

reference and comparison.

Table 1: General Physical Properties of Benzonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b105546?utm_src=pdf-interest
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://eawag-bbd.ethz.ch/bzn/bzn_map.html
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₅N

Molecular Weight 103.12 g/mol [2]

Appearance Colorless liquid[1]

Odor Almond-like[2]

Table 2: Thermodynamic Properties of Benzonitrile

Property Value

Melting Point -13 °C (260 K)[1][3]

Boiling Point 191 °C (464 K)[4][5]

Flash Point 75 °C (167 °F)[3]

Autoignition Temperature 550 °C (823 K)

Vapor Pressure 1 hPa at 20 °C[4]

Heat of Vaporization 45.2 kJ/mol

Heat of Fusion 12.8 kJ/mol

Table 3: Optical and Electrical Properties of Benzonitrile

Property Value

Refractive Index (n_D^20) 1.528[4][6]

Dielectric Constant 26.00

Dipole Moment 4.28 D

Table 4: Solubility and Density of Benzonitrile
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Property Value

Density 1.01 g/cm³ at 20 °C[3]

Solubility in Water <0.5 g/100 mL at 22 °C[1]

Solubility in Organic Solvents
Miscible with ethanol, acetone, benzene, and

toluene[3]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the application of benzonitrile in

research and industry. The following are detailed methodologies for measuring key physical

parameters.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For benzonitrile, which is a liquid at room temperature, this protocol would be

applicable for its solidification and subsequent melting.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of liquid benzonitrile is cooled below its melting point

(-13 °C) until it solidifies. A small amount of the powdered solid is then introduced into a thin-

walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus,

such as a Thiele tube or an automated instrument.

Heating: The apparatus is heated slowly and steadily, at a rate of 1-2 °C per minute, to

ensure uniform temperature distribution.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the last crystal melts (the completion of melting) are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://eawag-bbd.ethz.ch/bzn/bzn_map.html
https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recorded. The range between these two temperatures is the melting point range. For a pure

substance, this range is typically narrow (0.5-1 °C).

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Distillation Method

Apparatus Setup: A distillation flask is filled with a small volume of benzonitrile and a few

boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the flask

with the top of the bulb level with the side arm leading to the condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Observation: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The

atmospheric pressure should also be recorded as the boiling point varies with pressure.

Determination of Density
Density is the mass of a substance per unit of volume.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer Mass: A clean, dry pycnometer (a small glass flask of a

known volume) is weighed accurately.

Measurement of Pycnometer Mass with Sample: The pycnometer is filled with benzonitrile,

ensuring no air bubbles are present. The excess liquid is wiped off, and the pycnometer is

weighed again.

Measurement of Pycnometer Mass with Water: The pycnometer is emptied, cleaned, and

filled with distilled water of a known temperature and weighed.
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Calculation: The density of benzonitrile is calculated using the following formula: Density of

Benzonitrile = [(Mass of Pycnometer + Benzonitrile) - (Mass of empty Pycnometer)] /

[(Mass of Pycnometer + Water) - (Mass of empty Pycnometer)] × Density of Water

Determination of Solubility
Solubility is the ability of a substance to dissolve in a solvent.

Methodology: Visual Method

Sample Preparation: A known volume of the solvent (e.g., water or an organic solvent) is

placed in a test tube.

Addition of Solute: A small, measured amount of benzonitrile is added to the test tube.

Mixing: The mixture is agitated vigorously for a set period.

Observation: The solution is observed to see if the benzonitrile has completely dissolved. If

it has, more benzonitrile is added until the solution becomes saturated (i.e., no more solute

dissolves). The solubility is then expressed as the mass or volume of solute per volume or

mass of solvent.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of benzonitrile are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark regions

is sharp and centered on the crosshairs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Metabolic and Degradation Pathways of Benzonitrile
Understanding the metabolic fate of benzonitrile is critical for drug development and

environmental science. Benzonitrile undergoes different biotransformation pathways in

microorganisms and animals.

Microbial Degradation of Benzonitrile
In various microorganisms, benzonitrile is degraded into less toxic compounds through two

primary enzymatic pathways.
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Caption: Microbial degradation pathways of benzonitrile.

Metabolic Pathway of Benzonitrile in Animals
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In animal systems, the primary metabolic route for benzonitrile involves hydroxylation of the

aromatic ring, followed by conjugation. A minor pathway involves the hydrolysis of the nitrile

group. Notably, benzonitrile does not typically release cyanide in vivo.[3]
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Caption: Metabolic pathways of benzonitrile in animals.

Role of Benzonitrile Derivatives in Drug Development
Certain derivatives of benzonitrile have been identified as potent inhibitors of tubulin

polymerization. This mechanism is crucial for their anticancer activity, as it disrupts the

formation of the mitotic spindle in rapidly dividing cancer cells, leading to cell cycle arrest and

apoptosis.
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Caption: Mechanism of tubulin polymerization inhibition by benzonitrile derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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